Cas no 2228282-44-6 (3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol)

• Product Name: 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• CAS No: 2228282-44-6
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 6070619
• PubChem ID: 165679597
• Update Time: 2025-10-31

3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol
• 2228282-44-6
• 3-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]phenol
• EN300-1801108

• Inchi： 1S/C12H16O2/c1-11(2)7-12(11,8-13)9-4-3-5-10(14)6-9/h3-6,13-14H,7-8H2,1-2H3
• InChI Key： HQJDDKCCYLWRBT-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)O)CC1(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

Professional Introduction to Compound with CAS No. 2228282-44-6 and Product Name: 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol

The compound identified by the CAS number 2228282-44-6 and the product name 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a hydroxymethyl group and a dimethylcyclopropyl moiety in its molecular structure suggests a rich chemical reactivity that could be leveraged for synthetic purposes.

In recent years, the exploration of heterocyclic compounds with functionalized aromatic rings has been a focal point in medicinal chemistry. The 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol structure exemplifies this trend, combining elements that are known to enhance binding affinity and metabolic stability. Such features are critical for designing molecules that can interact effectively with biological targets while minimizing off-target effects. The cyclopropyl group, in particular, is often incorporated into drug candidates due to its ability to improve solubility and reduce lipophilicity, making it an attractive scaffold for further derivatization.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacophores. The hydroxymethyl functionality provides a site for further chemical modification, allowing for the introduction of additional substituents that could enhance pharmacological activity. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. Researchers have been exploring similar structures in the quest to develop treatments for a variety of diseases, including inflammatory disorders and neurodegenerative conditions.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, which has accelerated the design process for new drug candidates. The 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol molecule has been subjected to virtual screening and molecular dynamics simulations to assess its interactions with potential biological targets. These studies have revealed promising binding profiles with enzymes and receptors involved in critical metabolic pathways. Such insights have guided synthetic strategies aimed at improving potency and selectivity.

The synthesis of this compound involves multiple steps that highlight the ingenuity of modern organic chemistry techniques. Key steps include the formation of the cyclopropyl ring through ring-closing metathesis and subsequent functionalization at the phenolic position. The introduction of the hydroxymethyl group has been achieved through selective reduction or nucleophilic addition reactions, depending on the synthetic route employed. Each step must be carefully optimized to ensure high yield and purity, which are non-negotiable in pharmaceutical manufacturing.

In addition to its synthetic appeal, this compound has shown intriguing biological activity in preliminary assays. The dimethylcyclopropylphenol moiety has been linked to anti-inflammatory properties, making it a candidate for further investigation in this therapeutic area. Studies have demonstrated that derivatives of this class can modulate cytokine production and inhibit inflammatory cascades without significant toxicity. These findings align with broader trends in drug development where natural product-inspired scaffolds are being repurposed for new applications.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through library synthesis and structure-activity relationship (SAR) studies. By systematically varying substituents on the aromatic ring and cyclopropyl group, researchers aim to uncover novel analogs with enhanced therapeutic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a crucial role in translating these laboratory findings into clinical candidates.

The regulatory landscape also supports innovation in this domain, with agencies increasingly recognizing the value of small-molecule drugs derived from well-characterized scaffolds like 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol. Efficient regulatory pathways for novel drug entities have reduced time-to-market for promising candidates, fostering an environment conducive to discovery-driven research. This compound exemplifies how strategic investment in fundamental chemistry can yield tangible benefits for patients worldwide.

In conclusion, the compound identified by CAS No. 2228282-44-6 represents a compelling example of how structural complexity can be leveraged to develop innovative therapeutics. Its unique combination of functional groups offers opportunities for diverse applications across multiple therapeutic areas. As research continues to uncover new biological targets and synthetic methodologies, molecules like 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylphenol will remain at the forefront of pharmaceutical innovation.